Cas no 1566241-29-9 (2-fluoro-2-(pyrazin-2-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine
• CAS No: 1566241-29-9
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 6256799
• PubChem ID: 112562686
• Update Time: 2025-09-28

2-fluoro-2-(pyrazin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine
• 1566241-29-9
• EN300-1827038

• Inchi： 1S/C6H8FN3/c7-5(3-8)6-4-9-1-2-10-6/h1-2,4-5H,3,8H2
• InChI Key： AZYUXLLHVHJOAB-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CN=1)CN

Computed Properties

• Exact Mass: 141.07022543g/mol
• Monoisotopic Mass: 141.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine

2-Fluoro-2-(pyrazin-2-yl)ethan-1-amine (CAS No. 1566241-29-9): A Versatile Fluorinated Building Block in Modern Chemistry

The compound 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine (CAS No. 1566241-29-9) represents an important fluorinated pyrazine derivative that has gained significant attention in pharmaceutical and agrochemical research. This structurally unique molecule combines the electron-withdrawing properties of fluorine with the nitrogen-rich heterocyclic system of pyrazine, making it a valuable building block for drug discovery and material science applications.

Recent advances in fluorinated compound synthesis have highlighted the growing importance of molecules like 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine in addressing modern challenges in medicinal chemistry. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. As researchers increasingly focus on structure-activity relationship optimization, this compound serves as a versatile intermediate for developing novel therapeutic agents.

The pyrazine ring system in 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine contributes to its diverse reactivity profile, allowing for various functional group transformations. This characteristic makes it particularly valuable in the synthesis of heterocyclic compounds, which constitute about 60% of all FDA-approved small molecule drugs. The presence of both fluorine and amine functional groups enables selective modifications, addressing one of the most common search queries among synthetic chemists: "how to selectively modify fluorinated amines."

In pharmaceutical applications, 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine has shown promise as a precursor for CNS-active compounds. The fluorine atom's ability to modulate lipophilicity and the pyrazine ring's hydrogen-bonding capacity make this compound particularly interesting for designing molecules that can cross the blood-brain barrier. This aligns with current research trends in neurodegenerative disease treatment, where scientists frequently search for "fluorinated blood-brain barrier penetrants."

The synthetic versatility of 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine extends to material science applications. Its ability to form stable coordination complexes with various metals has been explored in the development of advanced materials for electronic and optical applications. Researchers investigating "fluorinated ligands for metal complexes" often encounter this compound in recent literature, reflecting its growing importance in this field.

From a green chemistry perspective, recent developments have focused on more sustainable synthetic routes to access 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine. This addresses another common concern in chemical searches: "environmentally friendly synthesis of fluorinated compounds." Modern catalytic methods have significantly improved the atom economy and reduced waste generation in the production of such valuable intermediates.

The stability profile of 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine makes it suitable for various storage and handling conditions, which is frequently queried by laboratory technicians ("storage conditions for fluorinated amines"). Proper handling under inert atmosphere and protection from moisture typically ensures long-term stability, making it a practical choice for industrial-scale applications.

Analytical characterization of 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry, which are common search terms among analytical chemists working with fluorinated compounds. The distinct spectroscopic signatures of this molecule facilitate its identification and purity assessment in complex mixtures.

In the context of structure-based drug design, computational chemists often investigate compounds like 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine using molecular modeling approaches. Searches for "fluorine effects on molecular docking" frequently reference such compounds, as the fluorine atom can significantly influence binding interactions with biological targets through various mechanisms including polar interactions and conformational control.

The commercial availability of 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine has increased in recent years, responding to growing demand from both academic and industrial researchers. Suppliers often highlight its high purity grades (>98%) and various packaging options, addressing common procurement queries about "reliable sources for fluorinated pyrazine derivatives."

Looking forward, the applications of 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine are expected to expand further as research continues into fluorine-containing bioactive molecules. With approximately 30% of all pharmaceuticals now containing fluorine atoms, this compound's importance as a synthetic intermediate is likely to grow, particularly in areas such as antiviral and anticancer drug development where fluorinated compounds show exceptional promise.

For researchers working with 2-fluoro-2-(pyrazin-2-yl)ethan-1-amine, proper safety assessments and regulatory compliance remain essential considerations. While not classified as hazardous under standard handling conditions, appropriate laboratory practices should always be followed when working with any chemical substance, particularly those containing reactive functional groups.